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Compound of Interest

Compound Name: 5-Bromooxazole-4-carboxylic acid

Cat. No.: B1441260

Disclaimer: Direct experimental data for the physicochemical properties of 5-Bromooxazole-4-
carboxylic acid is not readily available in public literature. This guide provides an in-depth
overview based on data from structurally analogous compounds and established principles of
organic chemistry. The experimental protocols described are generalized standard procedures
for compounds of this class.

Introduction

5-Bromooxazole-4-carboxylic acid is a halogenated heterocyclic compound with potential
applications in medicinal chemistry and materials science. As a derivative of oxazole, it belongs
to a class of compounds known for a wide range of biological activities. The presence of a
bromine atom and a carboxylic acid group suggests its utility as a versatile building block in
organic synthesis, allowing for further functionalization and the creation of more complex
molecules. Understanding its physicochemical properties is crucial for its application in drug
design, synthesis, and formulation.

Chemical Structure and Properties

The chemical structure of 5-Bromooxazole-4-carboxylic acid is characterized by a five-
membered oxazole ring, substituted with a bromine atom at the 5-position and a carboxylic acid
group at the 4-position.

Molecular Formula: CaH2BrNO3
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Molecular Weight: 191.97 g/mol

Comparative Physicochemical Data

Due to the limited availability of direct experimental data for 5-Bromooxazole-4-carboxylic

acid, the following table summarizes key physicochemical parameters of structurally similar

compounds to provide estimated values and context.

5-
Bromooxaz  4-bromo- 3- 5- 5-
ole-4- 1,3-oxazole- bromoisoxa bromothiaz methylisoxa

Property carboxylic 5- zole-5- ole-4- zole-4-
acid carboxylic carboxylic carboxylic carboxylic
(Predicted/ acid[1] acid[2] acid[3] acid[4][5]
Analogous)

Molecular
C4H2BrNOs C4H2BrNOs C4H2BrNOs CsH2BrNO2S  CsHsNOs

Formula

Molecular

Weight ( 191.97 191.97 191.97 208.03 127.10

g/mol)

Melting Point ) ) ) )

0 Not available Not available Not available Not available 144-148

Boiling Point Predicted: ) ) 367.7+£27.0 308.3£22.0

Not available Not available ) ,
(°C) ~300-400 (Predicted) (Predicted)
logP . .
) Not available Not available 1.3 1.8 0.3
(Predicted)
pKa . . . :
) Not available Not available Not available Not available 2.85+£0.25
(Predicted)

Experimental Protocols

The following sections detail generalized experimental methodologies for determining the key

physicochemical properties of a solid organic carboxylic acid like 5-Bromooxazole-4-

carboxylic acid.
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Melting Point Determination

The melting point of a solid is a critical indicator of its purity.[6][7] A sharp melting range

typically signifies a pure compound, while a broad melting range suggests the presence of

impurities.[6]

Apparatus:

Melting point apparatus (e.g., Mel-Temp or Thiele tube)[6]
Capillary tubes (sealed at one end)[6]

Thermometer

Mortar and pestle

Spatula

Procedure:

A small amount of the crystalline 5-Bromooxazole-4-carboxylic acid is finely ground using
a mortar and pestle.[8]

The open end of a capillary tube is pressed into the powdered sample to pack a small
amount (2-3 mm in height) of the solid into the sealed end.[8]

The capillary tube is attached to a thermometer, ensuring the sample is level with the
thermometer bulb.[8]

The thermometer and capillary tube assembly is placed in the heating block or oil bath of the
melting point apparatus.[6][8]

The sample is heated at a steady and slow rate (approximately 1-2 °C per minute) as the
temperature approaches the expected melting point.[6]

The temperature at which the first drop of liquid appears (T1) and the temperature at which
the entire solid has melted (T2) are recorded. The melting point is reported as the range Tz -
T2.[7]
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Boiling Point Determination (for derivatives)

While the carboxylic acid itself will likely decompose at its boiling point, derivatives such as its
esters may have a determinable boiling point.

Apparatus:

Thiele tube or other micro boiling point apparatus[9]

Small test tube (fusion tube)

Capillary tube (sealed at one end)

Thermometer

Heating source (e.g., Bunsen burner or heating mantle)[10]

Procedure:

A few drops of the liquid sample are placed in a small test tube.
o Acapillary tube, sealed at one end, is placed open-end-down into the test tube.[9]

e The test tube is attached to a thermometer and heated in a Thiele tube containing a high-
boiling point liquid (e.g., mineral oil).[9][11]

e As the liquid is heated, a stream of bubbles will emerge from the capillary tube.
e Heating is continued until a rapid and continuous stream of bubbles is observed.
e The heat source is then removed, and the liquid is allowed to cool.

e The boiling point is the temperature at which the liquid just begins to re-enter the capillary
tube.[9]

Solubility Determination

The solubility of 5-Bromooxazole-4-carboxylic acid in various solvents provides insight into
its polarity.
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Apparatus:

Test tubes

Spatula

Vortex mixer (optional)

Arange of solvents (e.g., water, ethanol, acetone, diethyl ether, hexane, 5% aq. NaOH, 5%
ag. HCI)

Procedure:

A small, accurately weighed amount of the compound (e.g., 1-5 mg) is placed into a test
tube.

e A measured volume of the solvent (e.g., 1 mL) is added to the test tube.[12]

e The mixture is agitated vigorously for a set period (e.g., 1-2 minutes) using a vortex mixer or
by flicking the test tube.[13]

e The mixture is then allowed to stand, and the solubility is observed. The compound is
considered soluble if no solid particles are visible.

e This procedure is repeated for each solvent. For acidic compounds like carboxylic acids,
solubility in a basic solution (e.g., 5% NaOH) is expected due to salt formation.[14]

pKa Determination

The acid dissociation constant (pKa) is a quantitative measure of the strength of an acid in
solution. Potentiometric titration is a common method for its determination.[15]

Apparatus:
e pH meter with a calibrated electrode
e Burette

o Beaker
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e Magnetic stirrer and stir bar

o Standardized solution of a strong base (e.g., 0.1 M NaOH)
e Analytical balance

Procedure:

» A precisely weighed sample of 5-Bromooxazole-4-carboxylic acid is dissolved in a known
volume of deionized water (or a suitable co-solvent if sparingly soluble in water).[16]

e The solution is placed in a beaker with a magnetic stir bar, and the pH electrode is immersed
in the solution.

e The initial pH of the solution is recorded.

e The standardized strong base is added in small, known increments from the burette.
» After each addition, the solution is allowed to equilibrate, and the pH is recorded.[16]
e This process is continued until the pH has passed the equivalence point.

e Atitration curve is generated by plotting the pH versus the volume of base added.

e The pKa is determined as the pH at the half-equivalence point.

Visualizations
Synthetic Pathway

A plausible synthetic route to a substituted oxazole carboxylic acid can be derived from
established organic chemistry reactions. One common method involves the reaction of a
carboxylic acid with an isocyanoacetate.[17]
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Caption: A generalized synthetic pathway for substituted oxazoles.

Experimental Workflow for Characterization

The characterization of a newly synthesized compound like 5-Bromooxazole-4-carboxylic
acid follows a logical workflow to confirm its structure and purity.
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Caption: Workflow for the characterization of a novel organic compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

¢ 1. chembk.com [chembk.com]

¢ 2. 3-Bromoisoxazole-5-carboxylic acid | C4H2BrNO3 | CID 327716 - PubChem
[pubchem.ncbi.nim.nih.gov]

¢ 3. echemi.com [echemi.com]

© 2025 BenchChem. All rights reserved. 8/10 Tech Support


https://www.benchchem.com/product/b1441260?utm_src=pdf-body-img
https://www.benchchem.com/product/b1441260?utm_src=pdf-custom-synthesis
https://www.chembk.com/en/chem/4-bromo-1,3-oxazole-5-carboxylic%20acid
https://pubchem.ncbi.nlm.nih.gov/compound/3-Bromoisoxazole-5-carboxylic-acid
https://pubchem.ncbi.nlm.nih.gov/compound/3-Bromoisoxazole-5-carboxylic-acid
https://www.echemi.com/produce/pr231124103723-5-bromothiazole-4-carboxylic-acid.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1441260?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

4. 5-Methylisoxazole-4-carboxylic acid | CSH5NO3 | CID 1425240 - PubChem
[pubchem.ncbi.nlm.nih.gov]

5. 5-Methyl-4-isoxazolecarboxylic acid | 42831-50-5 [chemicalbook.com]

6. chem.ucalgary.ca [chem.ucalgary.ca]

7. pennwest.edu [pennwest.edu]

8. uomosul.edu.ig [luomosul.edu.iq]

9. Boiling Point Determination of Organic Compounds: Chemistry Guide [vedantu.com]

10. Determination of Boiling Point of Organic Compounds - GeeksforGeeks
[geeksforgeeks.org]

11. byjus.com [byjus.com]

12. chem.ws [chem.ws]

13. uomustansiriyah.edu.ig [uomustansiriyah.edu.iq]

14. quora.com [quora.com]

15. APPENDIX A: MEASUREMENT OF ACIDITY (pKA) - ECETOC [ecetoc.org]

16. Protocol for Determining pKa Using Potentiometric Titration - Creative Bioarray | Creative
Bioarray [creative-bioarray.com]

17. pubs.acs.org [pubs.acs.org]

To cite this document: BenchChem. [Physicochemical Properties of 5-Bromooxazole-4-
carboxylic Acid: A Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1441260#physicochemical-properties-of-5-
bromooxazole-4-carboxylic-acid]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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